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Barium Chlorate: Key Properties & Hazards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium chlorate

CAS No.: 10294-38-9

Cat. No.: S1507264

Before beginning any experiment, understanding the fundamental properties and dangers of the chemicals

involved is crucial. The table below summarizes this information for barium chlorate [1].

Property Specification / Value

Chemical Name Barium Chlorate

Chemical Formula Ba(ClOs)2 (anhydrous), Ba(ClOs)2-H20 (monohydrate)

Molar Mass 304.22 g/mol (anhydrous), 322.24 g/mol (monohydrate)
Appearance White crystalline solid

Major Hazard Strong oxidizer, toxic (soluble barium salt)

Toxicity LDso (oral, rat): 500.1 mg/kg; irritant, can cause methemoglobinemia
Key Use Produces vibrant green color in pyrotechnic compositions

Primary Safety Advisory: Barium chlorate is toxic and a strong oxidizer [2] [1]. It can be explosive upon
strong impact and has been reported to self-ignite under specific conditions, such as when wet stars are dried
in the sun [1]. Always use appropriate personal protective equipment (PPE) and conduct a thorough risk

assessment before starting work.
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Synthesis Methods & Protocols

Here are two common methods for synthesizing barium chlorate. The choice between them often depends
on the required purity, particularly regarding the absence of sodium ions, which can impair color quality in

pyrotechnic applications [2] [1].

Method 1: Double Displacement Reaction

This is a common preparation method, though it can lead to sodium contamination.

¢ Principle: A double replacement reaction between barium chloride and sodium chlorate [1].

o Reaction: BaClz + 2 NaCIlOs - Ba(ClOs)z2 + 2 NaCl
e Procedure:

o Mix aqueous solutions of barium chloride (BaClz) and sodium chlorate (NaClOs).
Concentrate and cool the resulting mixture.
Barium chlorate, which has lower solubility compared to sodium chloride, will precipitate out.
Collect the crystals via filtration.
¢ Troubleshooting/FAQ:

o Q: The final product is contaminated with sodium ions. How does this affect the

o

(e]

[¢]

application, and how can it be avoided?

o A: Sodium contamination imparts a strong yellow flame that can overpower the desired green
color from barium. For a purer product, use the electrolysis method or an alternative non-
electrolytic route [2].

Method 2: Electrolysis of Barium Chloride

This method can produce sodium-free barium chlorate.

¢ Principle: Direct electrolysis of a barium chloride solution [2] [1].
o Overall Reaction: BaClz + 6 H20 - Ba(ClOs)2 + 6 Hz
e Procedure:
o Prepare an electrolyte solution with about 40g of BaClz-:2H20 per 100 mL of water [2].

[¢]

Run the electrolytic cell for the required time.
The current efficiency is typically 30-40% without pH control [2].
Evaporate the cell liquor until crystals form and harvest the barium chlorate crop.
¢ Troubleshooting/FAQ:
o Q: What is the expected current efficiency, and how can it be improved?

[e]

[e]
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o A: The current efficiency is relatively low (30-40%) without controlling the pH. Implementing pH
control is key to improving this efficiency [2].

The following workflow outlines the decision process for selecting a synthesis method:

(Priority: High Purity / No Na+a

Use Method: Electrolysis Use Method: Double Displacement

Electrolysis Method Double Displacement Method

Key Parameter: Key Parameter:
Current Efficiency: 30-40% (no pH control) Potential sodium contamination
Controlled pH improves yield Sodium impairs green flame color

Click to download full resolution via product page

Hazard and Environmental Information

¢ Health Effects: Exposure can cause irritation to the skin, eyes, and respiratory tract. Upon ingestion,
symptoms include nausea, vomiting, diarrhea, and abdominal pain. A serious risk is
methemoglobinemia, a condition that reduces the blood's ability to carry oxygen [1].

¢ Environmental Impact: Barium chlorate is very harmful to aquatic organisms. Proper disposal
procedures must be followed in accordance with local and federal regulations [1].
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Key Considerations for Researchers

The search results indicate that direct and explicit protocols for pH control in Ba(ClO3)2 reactions are not
readily available in the public domain. The primary source mentions that pH control is a factor in the

efficiency of the electrolysis method but does not provide specific parameters [2].

For your continued research, you may need to:

¢ Consult specialized chemical engineering or electrochemistry handbooks.
e Explore patent databases for detailed industrial processes.
e Conduct empirical studies to determine the optimal pH range for your specific experimental setup.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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